Cas no 1805707-11-2 (Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate)

• Product Name: Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate
• CAS No: 1805707-11-2
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 4956311
• Update Time: 2025-05-24

Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate

• Inchi： 1S/C13H13ClO4/c1-2-18-13(17)11-7-9(12(16)5-6-14)3-4-10(11)8-15/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： QTLXGOWGOIFRFF-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C=O)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate

Comprehensive Overview of Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate (CAS No. 1805707-11-2)

Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate (CAS No. 1805707-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring both a formyl and a chloropropanoyl functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in the development of novel therapeutics, agrochemicals, and advanced materials.

The compound's molecular structure, characterized by the presence of a benzoate core, makes it a valuable building block for designing complex molecules. Its ethyl ester moiety enhances solubility in organic solvents, facilitating its use in various reaction conditions. The 3-chloropropanoyl and formyl groups provide reactive sites for further functionalization, enabling the synthesis of diverse derivatives. This adaptability aligns with current trends in drug discovery, where modular compounds like Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate are pivotal for creating targeted therapies.

In recent years, the demand for high-purity intermediates such as CAS No. 1805707-11-2 has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in optimizing its production to minimize environmental impact while maintaining cost efficiency. Questions like "How is Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate synthesized?" or "What are its applications in medicinal chemistry?" frequently appear in academic and industrial forums, reflecting its growing relevance.

From a technical perspective, the compound's stability under various pH conditions and its compatibility with common reagents make it a reliable choice for multi-step synthetic routes. Its formyl group is often exploited in condensation reactions, while the chloropropanoyl side chain can participate in nucleophilic substitutions. These features are critical for designing molecules with enhanced bioavailability or specific binding affinities, addressing current challenges in drug delivery and precision medicine.

Beyond pharmaceuticals, Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate has potential applications in material science, particularly in the development of functional polymers and coatings. Its ability to act as a cross-linking agent or a monomer precursor opens avenues for creating materials with tailored mechanical and thermal properties. This versatility resonates with the broader shift toward smart materials and nanotechnology, where customized chemical building blocks are essential.

Quality control and analytical characterization of CAS No. 1805707-11-2 are also critical topics. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These methods address common queries like "How to verify the purity of Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate?" or "What spectroscopic signatures distinguish it from similar compounds?" Such discussions underscore the compound's importance in high-stakes research environments.

In summary, Ethyl 5-(3-chloropropanoyl)-2-formylbenzoate (CAS No. 1805707-11-2) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its synthetic flexibility, position it as a key player in addressing contemporary scientific and industrial challenges. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of bioactive molecules and advanced materials.